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Compound of Interest

Compound Name: D-Cyclohexylglycine

Cat. No.: B555063

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides a comprehensive, step-by-step procedure for the proper
disposal of D-Cyclohexylglycine, a compound identified as an irritant. Adherence to these
protocols is essential for minimizing risks and complying with regulatory standards.

Hazard Profile of D-Cyclohexylglycine

Before initiating any disposal procedure, it is crucial to be fully aware of the hazards associated
with D-Cyclohexylglycine. This information, summarized from safety data sheets, dictates the
necessary precautions and handling measures.
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Hazard o . Precautionary
. Description GHS Pictogram
Classification Statements

P264, P280,

) o Causes skin irritation. ) P302+P352,
Skin Irritation Warning

[1][2] P332+P317,

P362+P364

: P264, P280,
o Causes serious eye ]
Eye Irritation Warning P305+P351+P338,

irritation.[1][2] P337+P317

. P261, P271,
) . May cause respiratory .
Respiratory Irritation Warning P304+P340, P319,

rrtation. [1][2] P403+P233, P405

GHS: Globally Harmonized System of Classification and Labelling of Chemicals. Precautionary
statement codes correspond to specific safety measures.

Step-by-Step Disposal Protocol for D-
Cyclohexylglycine

The disposal of D-Cyclohexylglycine must be managed as hazardous chemical waste.[3] The
following protocol outlines the necessary steps from the point of generation to final disposal.

Personal Protective Equipment (PPE)

Before handling D-Cyclohexylglycine waste, ensure you are wearing the appropriate PPE:
o Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)

e Laboratory coat

Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions.[3][4]
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» Do not mix D-Cyclohexylglycine waste with other incompatible chemical waste streams.

¢ |t should be collected as a solid chemical waste.

Containerization

The choice of waste container is crucial for safe storage and transport.[4][5]

o Use a designated, leak-proof container that is compatible with the chemical. The original
container is often a suitable choice.[5]

o Ensure the container is clean, dry, and in good condition.[5]

» Do not overfill the container; allow for adequate headspace.[6]

Labeling

Accurate and clear labeling is a regulatory requirement and essential for safety.[3][7][8]
» Label the waste container with "Hazardous Waste."[3][8]

o Clearly write the full chemical name: "D-Cyclohexylglycine." Avoid abbreviations or
chemical formulas.[8]

¢ Indicate the date when waste was first added to the container.[3]

Storage

Waste must be stored safely in a designated satellite accumulation area within the laboratory.

[7]
o Keep the waste container securely closed at all times, except when adding waste.[7][8]
o Store the container in a well-ventilated area, away from incompatible materials.[4]

e Regularly inspect the storage area and containers for any signs of leakage or deterioration.

[4]

Disposal

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b555063?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/pdf/In_depth_Guide_to_Laboratory_Chemical_Disposal_Procedures.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://www.benchchem.com/pdf/In_depth_Guide_to_Laboratory_Chemical_Disposal_Procedures.pdf
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://www.benchchem.com/product/b555063?utm_src=pdf-body
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://www.benchchem.com/pdf/In_depth_Guide_to_Laboratory_Chemical_Disposal_Procedures.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://research.columbia.edu/hazardous-chemical-waste-management-guidelines
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Laboratory chemical waste must be disposed of through a licensed hazardous waste disposal

service.[5]
» Do not dispose of D-Cyclohexylglycine in the regular trash or down the drain.[4][5]

« Contact your institution's Environmental Health & Safety (EH&S) department or a certified
chemical waste contractor to arrange for pickup and disposal.[5][7]

» Follow your institution's specific procedures for requesting a waste pickup.

Empty Container Disposal

Empty containers that held D-Cyclohexylglycine must also be managed properly.
« If the container is to be disposed of, it should be triple-rinsed with a suitable solvent.[5][9]
e The rinsate must be collected and disposed of as hazardous waste.[5][9]

e Once decontaminated, deface the original label and dispose of the container as regular trash
or according to your institution's guidelines for decontaminated labware.[5][6]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of D-
Cyclohexylglycine.
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Caption: Disposal workflow for D-Cyclohexylglycine.
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This procedural guide, based on established safety protocols for hazardous chemical waste,
provides a framework for the responsible management of D-Cyclohexylglycine in a laboratory
setting. Always consult your institution's specific waste management policies and the
chemical's Safety Data Sheet (SDS) for the most comprehensive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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